Cas no 1820938-74-6 (Benzoic acid, 2,6-difluoro-3-sulfo-)

Benzoic acid, 2,6-difluoro-3-sulfo-, is a fluorinated and sulfonated derivative of benzoic acid, characterized by its unique substitution pattern. The presence of fluorine atoms at the 2- and 6-positions enhances its electron-withdrawing properties, while the sulfonic acid group at the 3-position introduces strong acidity and water solubility. This compound is particularly valuable in synthetic chemistry as an intermediate for pharmaceuticals, agrochemicals, and specialty materials, where its structural features enable precise reactivity and functionalization. Its high polarity and stability under acidic conditions make it suitable for applications requiring robust performance in demanding environments. The compound’s well-defined structure ensures consistent quality for research and industrial use.

Benzoic acid, 2,6-difluoro-3-sulfo- structure

1820938-74-6 structure

Product Name:Benzoic acid, 2,6-difluoro-3-sulfo-

CAS No:1820938-74-6

MF:C₇H₄F₂O₅S

MW:238.165468215942

CID:5824298

PubChem ID:137944346

Update Time:2025-05-23

Benzoic acid, 2,6-difluoro-3-sulfo- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,6-difluoro-3-sulfo-
- 2,6-Difluoro-3-sulfobenzoic acid
- EN300-6730766
- 1820938-74-6
- Inchi： 1S/C7H4F2O5S/c8-3-1-2-4(15(12,13)14)6(9)5(3)7(10)11/h1-2H,(H,10,11)(H,12,13,14)
- InChI Key： LMHTUBNRNFKQHQ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=C(F)C=CC(S(O)(=O)=O)=C1F

Computed Properties

Exact Mass: 237.97475072g/mol
Monoisotopic Mass: 237.97475072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 100Å²

Experimental Properties

Density: 1.788±0.06 g/cm3(Predicted)
pka: -1.52±0.50(Predicted)

Benzoic acid, 2,6-difluoro-3-sulfo- Pricemore >>

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